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Compound of Interest

Compound Name: W-7 Hydrochloride

Cat. No.: B1684084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
W-7 Hydrochloride is a cell-permeable and reversible calmodulin (CaM) antagonist.[1]

Calmodulin is a ubiquitous, calcium-binding protein that plays a pivotal role in mediating a vast

array of cellular processes, including many critical to neuronal function. By binding to and

inhibiting CaM, W-7 Hydrochloride serves as a valuable tool for investigating the role of

Ca2+/CaM-dependent signaling pathways in the nervous system. These pathways are integral

to neurotransmitter release, synaptic plasticity, and neuronal excitability.[2] This document

provides detailed application notes and experimental protocols for the use of W-7
Hydrochloride in neuroscience research.

Physicochemical Properties and Storage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1684084?utm_src=pdf-interest
https://www.benchchem.com/product/b1684084?utm_src=pdf-body
https://ionbiosciences.com/wp-content/uploads/FURA-2-AM_PROTOCOL.pdf
https://www.benchchem.com/product/b1684084?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11331200/
https://www.benchchem.com/product/b1684084?utm_src=pdf-body
https://www.benchchem.com/product/b1684084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₆H₂₁ClN₂O₂S · HCl

Molecular Weight 377.33 g/mol

Appearance Off-white crystalline solid

Solubility
DMSO: up to 250 mg/mL (662.55 mM) Water:

up to 1.89 mg/mL (5 mM) with gentle warming

Storage

Store powder at -20°C for up to 3 years.[3] Store

solutions in solvent at -80°C for up to 1 year.[3]

Protect from light and moisture.[1]

Mechanism of Action
W-7 Hydrochloride exerts its effects by binding to calmodulin in a calcium-dependent manner.

This binding prevents calmodulin from interacting with and activating its various downstream

target proteins. Key among these in the nervous system are Ca2+/calmodulin-dependent

phosphodiesterase (PDE) and myosin light chain kinase (MLCK).[4] Inhibition of these

enzymes disrupts signaling cascades that are crucial for synaptic transmission and other

neuronal functions.

Quantitative Data on W-7 Hydrochloride Activity
Target Enzyme IC₅₀ Value Reference

Ca²⁺-calmodulin-dependent

phosphodiesterase
28 µM [4]

Myosin light chain kinase

(MLCK)
51 µM [4]

Applications in Neuroscience Research
W-7 Hydrochloride is a versatile tool for studying a range of processes in neuroscience:

Neurotransmitter Release: By inhibiting CaM, W-7 Hydrochloride can be used to investigate

the role of calmodulin-dependent pathways in the exocytosis of synaptic vesicles and the
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release of neurotransmitters such as noradrenaline, dopamine, and glutamate.[5]

Calcium Signaling: As a modulator of Ca2+/CaM-dependent enzymes, W-7 Hydrochloride
is instrumental in dissecting the complex downstream effects of intracellular calcium

fluctuations in neurons.

Synaptic Plasticity: The involvement of CaM in long-term potentiation (LTP) and long-term

depression (LTD) makes W-7 Hydrochloride a useful agent for studying the molecular

mechanisms underlying these forms of synaptic plasticity.

Neuronal Cell Proliferation and Apoptosis: W-7 Hydrochloride has been shown to inhibit cell

proliferation and induce apoptosis in various cell types, including neuronal and cancer cell

lines, by arresting the cell cycle at the G1/S boundary.[4]

Signaling Pathway of W-7 Hydrochloride Action
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Culture primary neurons to desired density

Prepare working solution of W-7 HCl in culture medium

Replace medium with W-7 HCl containing medium

Incubate for the desired duration (e.g., 30 min - 24 h)

Perform downstream assays (e.g., neurotransmitter release, calcium imaging)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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